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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694 Get Quote

Technical Guide: Physical Properties of 4-
Bromocyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 4-
Bromocyclohexanone (CAS No: 22460-52-2), specifically its melting and boiling points. This

document is intended to serve as a practical resource, offering both established data and

detailed experimental protocols for verification and further research.

Core Physical Properties
4-Bromocyclohexanone is a halogenated cyclic ketone with the molecular formula C₆H₉BrO.

Its physical state and behavior under varying temperatures are critical parameters for its

application in chemical synthesis and drug development. While the boiling point is well-

documented under various pressures, the precise melting point is not consistently reported in

publicly available literature, indicating it may be a liquid at or near room temperature.

Data Presentation
The following table summarizes the available quantitative data for the boiling point of 4-
Bromocyclohexanone.
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Physical Property Value Conditions

Boiling Point 224.0 ± 33.0 °C
At 760 mmHg (Standard

Pressure)[1]

95-100 °C At 5 Torr

89-91 °C At 1.87 kPa

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory protocols for measuring the melting and boiling

points of a substance like 4-Bromocyclohexanone.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which a solid compound melts. A

sharp melting point (typically a range of 0.5-1.0 °C) is indicative of a pure substance.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 4-Bromocyclohexanone (ensure it is dry and crystalline)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: If the sample consists of large crystals, gently crush them into a fine

powder using a mortar and pestle. This ensures uniform packing and heat transfer.
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Capillary Tube Packing: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube.

Sample Compaction: Tap the sealed end of the capillary tube gently on a hard surface, or

drop it through a long glass tube, to compact the sample at the bottom. The packed sample

should be approximately 2-3 mm in height.

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned to accurately measure the

temperature of the heating block.

Rapid Heating (Optional): If the approximate melting point is unknown, a preliminary rapid

heating run can be performed to get a rough estimate. Heat the sample at a rate of 10-20 °C

per minute and note the temperature at which it melts.

Accurate Measurement: For an accurate reading, allow the apparatus to cool to at least 20

°C below the estimated melting point. Begin heating at a slow rate, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.

Data Recording: Record two temperatures:

The temperature at which the first droplet of liquid appears.

The temperature at which the entire sample has completely liquefied. This range is the

melting point of the substance.

Boiling Point Determination (Thiele Tube Method)
This microscale method is suitable for determining the boiling point of small quantities of a

liquid. The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus and Materials:

Thiele tube filled with mineral oil

Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Thermometer

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or hot plate)

Liquid sample of 4-Bromocyclohexanone

Procedure:

Sample Preparation: Add approximately 0.5 mL of 4-Bromocyclohexanone to the small test

tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.

Assembly: Attach the test tube to the thermometer using a rubber band. The bottom of the

test tube should be level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube,

ensuring the rubber band is well above the oil level to prevent it from softening and breaking.

The sample should be positioned in the main body of the tube.

Heating: Gently heat the side arm of the Thiele tube with a small flame or hot plate. The

design of the tube facilitates the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The exact moment the bubbling

stops and the liquid is drawn back into the capillary tube, the vapor pressure of the sample

equals the atmospheric pressure. Record the temperature at this instant; this is the boiling

point.
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Logical Workflow Visualization
The following diagram illustrates the logical workflow for the determination of the physical

properties of 4-Bromocyclohexanone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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